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Compound of Interest

Compound Name:
4-Methoxy-2,6-

dimethylbenzenesulfonyl chloride

Cat. No.: B1591513 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Methoxy-2,6-
dimethylbenzenesulfonyl Chloride

This document provides a comprehensive technical overview of the core physical properties of

4-Methoxy-2,6-dimethylbenzenesulfonyl chloride. It is intended for researchers, scientists,

and professionals in the field of drug development and synthetic chemistry who require a

detailed understanding of this reagent's characteristics for its effective handling, application,

and analysis.

Introduction and Chemical Identity
4-Methoxy-2,6-dimethylbenzenesulfonyl chloride, identified by CAS Number 55661-08-0, is

an aromatic sulfonyl chloride.[1][2] Such compounds are pivotal in organic synthesis, primarily

as reagents for introducing sulfonyl groups onto other molecules, often to form sulfonamides or

sulfonate esters. The "Mds" (4-methoxy-2,6-dimethylbenzenesulfonyl) group, in particular, can

serve as a protecting group for amines, offering distinct steric and electronic properties due to

the ortho-methyl and para-methoxy substituents. A thorough understanding of its physical

properties is the foundation for its safe and effective use in any research or development

setting.

Core Physical Properties Summary
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The fundamental physical characteristics of 4-Methoxy-2,6-dimethylbenzenesulfonyl
chloride are summarized below. It is critical to note that several of these values are derived

from computational predictions, as extensive experimental data for this specific molecule is not

widely published.[1]

Property Value Source

CAS Number 55661-08-0 [1]

Molecular Formula C₉H₁₁ClO₃S [1]

Molecular Weight 234.7 g/mol [1]

Melting Point 106.36 °C Predicted[1]

Boiling Point ~356.1 °C (at 760 mmHg) Predicted[1]

Density 1.285 g/cm³ Predicted[1]

Appearance
White to off-white crystalline

solid (Expected)
Inferred from analogs[3]

Detailed Analysis of Physical Properties
Melting Point
The melting point of a solid is a critical indicator of its purity. For a crystalline solid like 4-
Methoxy-2,6-dimethylbenzenesulfonyl chloride, a sharp melting range close to the literature

value suggests high purity. The computationally predicted melting point is 106.36 °C.[1]

This protocol outlines the standard method for verifying the melting point in a laboratory setting.

Sample Preparation: Finely crush a small amount of the crystalline solid on a watch glass

using a spatula.

Capillary Loading: Tap the open end of a capillary tube into the powder to collect a small

amount. Invert the tube and tap it gently on a hard surface to pack the sample into the

sealed end. A sample height of 2-3 mm is ideal.
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Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus.

Heating: Heat the block rapidly to about 15-20 °C below the expected melting point (e.g., to

~85 °C).

Observation: Reduce the heating rate to 1-2 °C per minute. Observe the sample closely

through the magnifying lens.

Data Recording: Record the temperature at which the first drop of liquid appears (the onset

of melting) and the temperature at which the entire sample becomes a clear liquid

(completion of melting). This range is the melting point.

Sample Preparation Analysis
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Caption: Workflow for Melting Point Determination.

Solubility Profile
While specific solubility data for 4-Methoxy-2,6-dimethylbenzenesulfonyl chloride is not

readily available, a qualitative profile can be predicted based on its structure and the known

behavior of similar sulfonyl chlorides. The presence of a polar sulfonyl chloride group and a

methoxy group suggests some affinity for polar solvents. However, the aromatic ring and two

methyl groups contribute significant non-polar character.

Polar Protic Solvents (e.g., Water, Alcohols): Expected to be poorly soluble and reactive.

Sulfonyl chlorides readily hydrolyze in the presence of water and react with alcohols.[4][5]

Polar Aprotic Solvents (e.g., Dichloromethane, THF, Acetone, Ethyl Acetate): Expected to be

soluble. These solvents are standard choices for reactions involving sulfonyl chlorides as
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they can dissolve the reagent without reacting with it.

Non-Polar Solvents (e.g., Hexane, Toluene): Expected to have limited to moderate solubility.

The aromatic ring may promote solubility in toluene over aliphatic hexane.

Setup: Arrange a series of labeled test tubes, each containing 1 mL of a different solvent

(e.g., water, ethanol, dichloromethane, toluene, hexane).

Addition: Add approximately 10-20 mg of 4-Methoxy-2,6-dimethylbenzenesulfonyl
chloride to each test tube.

Observation: Agitate each tube using a vortex mixer for 30 seconds. Observe if the solid

dissolves completely.

Classification: Classify the compound as "soluble," "sparingly soluble," or "insoluble" in each

solvent at room temperature. Note any signs of reaction, such as fuming or color change,

particularly in protic solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1591513?utm_src=pdf-body
https://www.benchchem.com/product/b1591513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Solvents
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Caption: General Workflow for Spectroscopic Analysis.

Safety and Handling
Based on safety data sheets for analogous sulfonyl chlorides, 4-Methoxy-2,6-
dimethylbenzenesulfonyl chloride must be handled with significant care. [6][7][8][9]

Corrosivity: The compound is expected to be corrosive, causing severe skin burns and

serious eye damage. [6][8][10]Always handle in a fume hood.

Reactivity: It is moisture-sensitive and will react with water, potentially releasing corrosive

hydrogen chloride gas. [5][9]* Personal Protective Equipment (PPE): Chemical-resistant

gloves, safety goggles, and a face shield are mandatory. [6][9]A lab coat must be worn.
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

water and incompatible materials such as strong bases and alcohols. [9][11]

Conclusion
4-Methoxy-2,6-dimethylbenzenesulfonyl chloride is a solid aromatic sulfonyl chloride with a

predicted melting point of 106.36 °C. [1]Its solubility is likely highest in polar aprotic solvents,

while it is reactive towards protic solvents like water. Spectroscopic analysis is crucial for

confirming its structure. Due to its corrosive and water-reactive nature, strict adherence to

safety protocols is essential during its handling and use. This guide provides the foundational

knowledge required for incorporating this valuable reagent into advanced synthetic

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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